Cas no 885950-34-5 (2,3,4,5,6-Pentafluorophenyl3-methylbenzenesulfonate)

• Product Name: 2,3,4,5,6-Pentafluorophenyl3-methylbenzenesulfonate
• CAS No: 885950-34-5
• MF: C₁₃H₇F₅O₃S
• MW: 338.249900102615
• CID: 3061140
• PubChem ID: 2783101
• Update Time: 2025-10-28

2,3,4,5,6-Pentafluorophenyl3-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorophenyl 3-methylbenzenesulfonate
• CS-0362587
• 10X-0324
• Pentafluorophenyl toluene-3-sulfonate
• (2,3,4,5,6-pentafluorophenyl) 3-methylbenzenesulfonate
• SCHEMBL4016980
• 885950-34-5
• 2,3,4,5,6-pentafluorophenyl 3-methylbenzene-1-sulfonate
• 2,3,4,5,6-pentafluorophenyl 3-methylbenzenesulphonate
• DTXSID00382439
• MFCD05975125
• AKOS005069320
• Perfluorophenyl 3-methylbenzenesulfonate
• Perfluorophenyl3-methylbenzenesulfonate
• 2,3,4,5,6-Pentafluorophenyl3-methylbenzenesulfonate

• MDL： MFCD05975125
• Inchi： 1S/C13H7F5O3S/c1-6-3-2-4-7(5-6)22(19,20)21-13-11(17)9(15)8(14)10(16)12(13)18/h2-5H,1H3
• InChI Key： HWCYHSIKASUOQS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 338.00360606Da
• Monoisotopic Mass: 338.00360606Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Melting Point: 49-51°C

2,3,4,5,6-Pentafluorophenyl3-methylbenzenesulfonate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2,3,4,5,6-Pentafluorophenyl3-methylbenzenesulfonate

Introduction to 2,3,4,5,6-Pentafluorophenyl 3-methylbenzenesulfonate (CAS No. 885950-34-5)

2,3,4,5,6-Pentafluorophenyl 3-methylbenzenesulfonate, identified by its CAS number 885950-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of sulfonates, which are widely recognized for their diverse applications in drug synthesis and industrial processes. The presence of fluorine atoms in its aromatic ring structure imparts unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2,3,4,5,6-Pentafluorophenyl 3-methylbenzenesulfonate consists of a benzene ring substituted with five fluorine atoms at the 2, 3, 4, 5, and 6 positions, coupled with a methyl group and a sulfonate moiety at the 3-position. This arrangement confers high electron-withdrawing effects due to the electronegativity of fluorine atoms, which can influence the reactivity and stability of the compound. Such structural features are particularly advantageous in medicinal chemistry for modulating bioactivity and improving metabolic stability.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and resistance to metabolic degradation. Studies have demonstrated that the introduction of fluorine atoms into pharmaceutical molecules can lead to improved pharmacokinetic profiles and increased efficacy. For instance, fluorinated sulfonamides have been extensively explored as antimicrobial agents and diuretics. The sulfonate group in 2,3,4,5,6-Pentafluorophenyl 3-methylbenzenesulfonate further enhances its potential as a pharmacophore by facilitating hydrogen bonding interactions with biological targets.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in various cellular signaling pathways and are often targeted in anticancer therapies. The electron-withdrawing nature of the fluorinated aromatic ring can enhance the binding affinity of kinase inhibitors by stabilizing negative charges on transition states during catalysis. Additionally, the methyl group at the 3-position can serve as a hydrophobic anchor or participate in hydrophobic interactions with protein targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions involving fluorinated compounds. Molecular docking studies have shown that 2,3,4,5,6-Pentafluorophenyl 3-methylbenzenesulfonate can effectively bind to active sites of kinases such as Janus kinases (JAKs) and tyrosine kinases (TyKs). These findings have opened new avenues for designing next-generation anticancer drugs that leverage the unique properties of fluorinated sulfonates.

The compound also finds utility in materials science applications. Fluorinated aromatic sulfonates are known for their thermal stability and resistance to chemical degradation under harsh conditions. This makes them suitable for use as additives in high-performance polymers and coatings that require extreme durability. Furthermore, their ability to act as electron-withdrawing groups can enhance charge transport properties in organic electronic devices.

In conclusion,2,3,4,5,6-Pentafluorophenyl 3-methylbenzenesulfonate (CAS No. 885950-34-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an attractive building block for drug discovery efforts aimed at developing novel therapeutics targeting kinases and other biological pathways. Additionally，its robust chemical properties position it as a valuable material for advanced technological applications requiring high thermal and chemical resistance.